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Compound of Interest

Compound Name: Isopropylmethyldichlorosilane

Cat. No.: B100586

An In-depth Technical Guide on Isopropylmethyldichlorosilane

This guide provides an overview of the fundamental physicochemical properties of
Isopropylmethyldichlorosilane, tailored for researchers, scientists, and professionals in the
field of drug development.

Core Molecular Data

The fundamental molecular properties of Isopropylmethyldichlorosilane are summarized in
the table below. This data is essential for stoichiometric calculations, analytical
characterization, and experimental design.

Property Value

Molecular Formula C4H10CI2Si[1][2][3]

Molecular Weight 157.11 g/mol [1]

IUPAC Name dichloro-methyl-propan-2-ylsilane[1]
CAS Number 18236-89-0[1][2]

Molecular Structure and Connectivity

The structural arrangement of atoms within the Isopropylmethyldichlorosilane molecule is
critical to its reactivity and physical properties. The central silicon atom is bonded to a methyl
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group, an isopropyl group, and two chlorine atoms. This arrangement is depicted in the
following logical relationship diagram.
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Caption: Molecular connectivity of Isopropylmethyldichlorosilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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